1-(Hydroxymethyl)-4-(2-hydroxypropan-2-yl)cyclohexan-1-ol
1-(Hydroxymethyl)-4-(2-hydroxypropan-2-yl)cyclohexan-1-ol
cis-p-Menthane-1, 7, 8-triol belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. cis-p-Menthane-1, 7, 8-triol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, cis-p-menthane-1, 7, 8-triol is primarily located in the cytoplasm. Outside of the human body, cis-p-menthane-1, 7, 8-triol can be found in herbs and spices. This makes cis-p-menthane-1, 7, 8-triol a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
145385-69-9
VCID:
VC0120133
InChI:
InChI=1S/C10H20O3/c1-9(2,12)8-3-5-10(13,7-11)6-4-8/h8,11-13H,3-7H2,1-2H3
SMILES:
CC(C)(C1CCC(CC1)(CO)O)O
Molecular Formula:
C10H20O3
Molecular Weight:
188.26 g/mol
1-(Hydroxymethyl)-4-(2-hydroxypropan-2-yl)cyclohexan-1-ol
CAS No.: 145385-69-9
Main Products
VCID: VC0120133
Molecular Formula: C10H20O3
Molecular Weight: 188.26 g/mol
| CAS No. | 145385-69-9 |
|---|---|
| Product Name | 1-(Hydroxymethyl)-4-(2-hydroxypropan-2-yl)cyclohexan-1-ol |
| Molecular Formula | C10H20O3 |
| Molecular Weight | 188.26 g/mol |
| IUPAC Name | 1-(hydroxymethyl)-4-(2-hydroxypropan-2-yl)cyclohexan-1-ol |
| Standard InChI | InChI=1S/C10H20O3/c1-9(2,12)8-3-5-10(13,7-11)6-4-8/h8,11-13H,3-7H2,1-2H3 |
| Standard InChIKey | TVWCVYDBLMOUAI-UHFFFAOYSA-N |
| SMILES | CC(C)(C1CCC(CC1)(CO)O)O |
| Canonical SMILES | CC(C)(C1CCC(CC1)(CO)O)O |
| Melting Point | 137-139°C |
| Physical Description | Solid |
| Description | cis-p-Menthane-1, 7, 8-triol belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. cis-p-Menthane-1, 7, 8-triol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, cis-p-menthane-1, 7, 8-triol is primarily located in the cytoplasm. Outside of the human body, cis-p-menthane-1, 7, 8-triol can be found in herbs and spices. This makes cis-p-menthane-1, 7, 8-triol a potential biomarker for the consumption of this food product. |
| Synonyms | 4-menthane-1,7,8-triol |
| PubChem Compound | 126863 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume